thyrotropin-releasing hormone, 1-(methano-Glp(2,3))-
thyrotropin-releasing hormone, 1-(methano-Glp(2,3))-
Brand Name:
Vulcanchem
CAS No.:
120083-46-7
VCID:
VC0049078
InChI:
InChI=1S/C17H22N6O4/c18-14(25)12-2-1-3-23(12)15(26)11(5-10-7-19-8-20-10)21-16(27)17-6-9(17)4-13(24)22-17/h7-9,11-12H,1-6H2,(H2,18,25)(H,19,20)(H,21,27)(H,22,24)/t9?,11-,12-,17?/m0/s1
SMILES:
C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C34CC3CC(=O)N4)C(=O)N
Molecular Formula:
C17H22N6O4
Molecular Weight:
374.4 g/mol
thyrotropin-releasing hormone, 1-(methano-Glp(2,3))-
CAS No.: 120083-46-7
Main Products
VCID: VC0049078
Molecular Formula: C17H22N6O4
Molecular Weight: 374.4 g/mol
| CAS No. | 120083-46-7 |
|---|---|
| Product Name | thyrotropin-releasing hormone, 1-(methano-Glp(2,3))- |
| Molecular Formula | C17H22N6O4 |
| Molecular Weight | 374.4 g/mol |
| IUPAC Name | N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxamide |
| Standard InChI | InChI=1S/C17H22N6O4/c18-14(25)12-2-1-3-23(12)15(26)11(5-10-7-19-8-20-10)21-16(27)17-6-9(17)4-13(24)22-17/h7-9,11-12H,1-6H2,(H2,18,25)(H,19,20)(H,21,27)(H,22,24)/t9?,11-,12-,17?/m0/s1 |
| Standard InChIKey | MJTKVZDHIBJJAQ-DYVBBLHISA-N |
| Isomeric SMILES | C1C[C@H](N(C1)C(=O)[C@H](CC2=CN=CN2)NC(=O)C34CC3CC(=O)N4)C(=O)N |
| SMILES | C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C34CC3CC(=O)N4)C(=O)N |
| Canonical SMILES | C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C34CC3CC(=O)N4)C(=O)N |
| Synonyms | 1-(2,3-methano-Glp)-thyrotropin-releasing hormone thyrotropin-releasing hormone, 1-(methano-Glp(2,3))- thyrotropin-releasing hormone, 1-(methanopyroglutamic acid(2,3))- TRH, 1-(2,3-methano-Glp)- |
| PubChem Compound | 195325 |
| Last Modified | Nov 11 2021 |
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